Cas no 138007-69-9 (Benzoic acid, 3,5-difluoro-4-pentyl-)
138007-69-9 structure
Product Name:Benzoic acid, 3,5-difluoro-4-pentyl-
CAS No:138007-69-9
MF:C12H14F2O2
MW:228.235170841217
CID:1248022
Update Time:2024-08-03
Benzoic acid, 3,5-difluoro-4-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-difluoro-4-pentyl-
-
- Inchi: 1S/C12H14F2O2/c1-2-3-4-5-9-10(13)6-8(12(15)16)7-11(9)14/h6-7H,2-5H2,1H3,(H,15,16)
- InChI Key: YMOFIZUWIJWYMK-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(F)=C(CCCCC)C(F)=C1
Computed Properties
- Exact Mass: 228.09622
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Boiling Point: 306.9±42.0 °C(Predicted)
- PSA: 37.3
- pka: 3.67±0.10(Predicted)
Benzoic acid, 3,5-difluoro-4-pentyl- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
138007-69-9 (Benzoic acid, 3,5-difluoro-4-pentyl-) Related Products
- 445018-80-4(4-Fluoro-3-propylbenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent